Cas no 1239749-02-0 (1-((3,5-Dimethylisoxazol-4-yl)methyl)-1H-pyrazole-)

• Product Name: 1-((3,5-Dimethylisoxazol-4-yl)methyl)-1H-pyrazole-
• CAS No: 1239749-02-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 2101760
• Update Time: 2023-08-03

1-((3,5-Dimethylisoxazol-4-yl)methyl)-1H-pyrazole- Chemical and Physical Properties

Names and Identifiers

• 1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazole-3-carboxylic acid
• 1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazole-
• 1-((3,5-Dimethylisoxazol-4-yl)methyl)-1H-pyrazole-

• Inchi： 1S/C9H11N3O/c1-7-9(8(2)13-11-7)6-12-5-3-4-10-12/h3-5H,6H2,1-2H3
• InChI Key： QYBOUVGJQPHRCF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CN1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 43.8